Disodium Ethoxyoxidophosphanyl)formate

• Molecular Formula: C₃H₅Na₂O₄P
• Molecular Weight: 182.02
• Synonyms: Sodium Ethoxyoxidophosphinecarboxylate; USP Foscarnet Related Compound B

Description

Disodium ethoxyoxidophosphanyl)formate (IUPAC name: disodium (ethoxyoxidophosphanyl)formate) is a phosphonate derivative with the molecular formula C₃H₅Na₂O₅P and a molecular weight of 198.02 g/mol . It is recognized as Foscarnet Related Compound B and serves as a critical reference standard in pharmaceutical quality control, particularly for monitoring impurities in Foscarnet Sodium (trisodium phosphonoformate hexahydrate), an antiviral drug . Its CAS Registry Number is 55920-24-6 . Structurally, it features a phosphonyl group bonded to an ethoxy moiety and a formate group, stabilized by two sodium ions .

Comparison with Similar Compounds

Structural and Functional Analogues

O,O-Diethyl Ethoxycarbonylphosphonate (Foscarnet Related Compound D)

• Molecular Formula : C₇H₁₅O₅P
• Molecular Weight : 210.16 g/mol
• CAS Number : 1474-78-8
• Key Differences :
  • Contains diethyl ester groups instead of sodium ions, resulting in higher lipophilicity .
  • Acts as a synthetic intermediate in phosphonate chemistry, contrasting with the disodium compound’s role as an impurity reference .
  • Exhibits distinct chromatographic retention times in HPLC analysis due to its esterified structure .

Foscarnet Sodium (Parent Compound)

• Molecular Formula : CNa₃O₅P·6H₂O
• Molecular Weight : 300.04 g/mol (anhydrous)
• CAS Number : 34156-56-4
• Key Differences :
  • Contains three sodium ions versus two in the disodium compound, enhancing water solubility and bioavailability .
  • Directly used as an antiviral agent, whereas the disodium form is a degradation product .

Disodium Methylphosphonate

• Molecular Formula : CH₃Na₂O₃P
• Molecular Weight : 144.00 g/mol
• CAS Number: Not explicitly provided (IUPAC name: disodium methylphosphonate) .
• Key Differences :
  • Simpler structure with a methyl group replacing the ethoxy-formate moiety, reducing steric hindrance .
  • Primarily used in industrial applications (e.g., corrosion inhibition) rather than pharmaceuticals .

Physicochemical and Analytical Comparison

Compound	Molecular Weight (g/mol)	Solubility (Inference)	Primary Application	CAS Number
Disodium Ethoxyoxidophosphanyl)formate	198.02	High (due to Na⁺ ions)	Pharmaceutical impurity standard	55920-24-6
O,O-Diethyl Ethoxycarbonylphosphonate	210.16	Moderate (lipophilic)	Synthetic intermediate	1474-78-8
Foscarnet Sodium	300.04	Very high	Antiviral drug	34156-56-4
Disodium Methylphosphonate	144.00	High	Industrial applications	Not provided

Research Findings and Regulatory Significance

• This compound :
  • Identified as a key impurity in Foscarnet Sodium batches, necessitating strict control ≤0.1% per pharmacopeial guidelines .
  • Stability studies show it forms under acidic conditions during drug synthesis .
• O,O-Diethyl Ethoxycarbonylphosphonate :
  • Used to validate analytical methods (e.g., HPLC) due to its structural similarity to Foscarnet Sodium .
  • Priced at $730/0.27 mL , comparable to the disodium compound’s $730/10 mg , reflecting high purity requirements .